Cas no 112669-78-0 (4-decoxy-3-fluorobenzoyl chloride)
112669-78-0 structure
Product Name:4-decoxy-3-fluorobenzoyl chloride
CAS No:112669-78-0
MF:C17H24ClFO2
MW:314.822668075562
CID:2609295
PubChem ID:14093814
Update Time:2025-04-21
4-decoxy-3-fluorobenzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-decoxy-3-fluorobenzoyl chloride
- 112669-78-0
- SCHEMBL9428136
- DTXSID70555815
- 4-(DECYLOXY)-3-FLUOROBENZOYL CHLORIDE
-
- Inchi: 1S/C17H24ClFO2/c1-2-3-4-5-6-7-8-9-12-21-16-11-10-14(17(18)20)13-15(16)19/h10-11,13H,2-9,12H2,1H3
- InChI Key: PUQYWKVWDVTSKW-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC(=C(C=1)F)OCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 314.1448859Da
- Monoisotopic Mass: 314.1448859Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 11
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 26.3Ų
4-decoxy-3-fluorobenzoyl chloride Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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